Cas no 338975-69-2 (4-({[(2-chlorophenyl)methyl]amino}methylidene)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one)
338975-69-2 structure
Product Name:4-({[(2-chlorophenyl)methyl]amino}methylidene)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
CAS No:338975-69-2
MF:C12H9ClF3N3O
MW:303.667571783066
CID:6630405
PubChem ID:3752156
Update Time:2024-01-04
4-({[(2-chlorophenyl)methyl]amino}methylidene)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- BDBM79660
- AKOS005102643
- 4-{[(2-chlorobenzyl)amino]methylene}-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
- 4-({[(2-chlorophenyl)methyl]amino}methylidene)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
- (4Z)-4-[[(2-chlorophenyl)methylamino]methylidene]-3-(trifluoromethyl)-1H-pyrazol-5-one
- SMR000126499
- MLS000594319
- (4Z)-4-[[(2-chlorobenzyl)amino]methylene]-5-(trifluoromethyl)-2-pyrazolin-3-one
- cid_5913053
- 338975-69-2
- CHEMBL3190406
- 9B-122
- HMS2348E13
- 4-[(2-chlorophenyl)methyliminomethyl]-5-(trifluoromethyl)-1,2-dihydropyrazol-3-one
- 4-([(2-CHLOROBENZYL)AMINO]METHYLENE)-5-(TRIFLUOROMETHYL)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
- 3H-Pyrazol-3-one, 4-[[[(2-chlorophenyl)methyl]amino]methylene]-2,4-dihydro-5-(trifluoromethyl)-
-
- Inchi: 1S/C12H9ClF3N3O/c13-9-4-2-1-3-7(9)5-17-6-8-10(12(14,15)16)18-19-11(8)20/h1-4,6H,5H2,(H2,18,19,20)/b17-6+
- InChI Key: LELYTFZILZCEDG-UBKPWBPPSA-N
- SMILES: ClC1C=CC=CC=1C/N=C/C1C(NNC=1C(F)(F)F)=O
Computed Properties
- Exact Mass: 303.0386241g/mol
- Monoisotopic Mass: 303.0386241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 53.5Ų
Experimental Properties
- Density: 1.49±0.1 g/cm3(Predicted)
- pka: 7.87±0.40(Predicted)
4-({[(2-chlorophenyl)methyl]amino}methylidene)-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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